3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone

• IUPAC Name: (4Z)-3-(4-chlorophenyl)-4-[(4-hydroxyphenyl)methylidene]-1,2-oxazol-5-one
• InChI: InChI=1S/C16H10ClNO3/c17-12-5-3-11(4-6-12)15-14(16(20)21-18-15)9-10-1-7-13(19)8-2-10/h1-9,19H/b14-9-
• InChI Key: GUVWKXLQBOLHOI-ZROIWOOFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=NOC2=O)C3=CC=C(C=C3)Cl)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=NOC2=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C16H10ClNO3
• Molecular Weight: 299.71 g/mol

Description

3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both isoxazolone and benzylidene groups. In

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone is not fully understood. However, it has been suggested that its anti-inflammatory and antioxidant properties are due to its ability to inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been found to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone in lab experiments is its ability to exhibit multiple properties such as anti-inflammatory, antioxidant, and anticancer properties. However, one of the limitations is its potential toxicity, which needs to be carefully evaluated before use in experiments.

Future Directions

There are many future directions for the research and development of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone. One direction is to further investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to evaluate its safety and toxicity before its potential use in clinical trials.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone can be achieved through various methods. One of the most common methods is the reaction of 4-chlorobenzaldehyde with 4-hydroxybenzohydrazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

3-(4-chlorophenyl)-4-(4-hydroxybenzylidene)-5(4H)-isoxazolone has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.